![molecular formula C8H12N2O4 B1309798 (2,5-Dioxo-1-propyl-imidazolidin-4-yl)-acetic acid CAS No. 1008961-08-7](/img/structure/B1309798.png)
(2,5-Dioxo-1-propyl-imidazolidin-4-yl)-acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,5-Dioxo-1-propyl-imidazolidin-4-yl)-acetic acid is a useful research compound. Its molecular formula is C8H12N2O4 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Formation
Derivatives of imidazolidin-4-one, including (2-imino-5-oxo-imidazolidin-4-yl)acetic acid, have been synthesized through cyclization processes. These derivatives find applications in various chemical reactions and might contribute to the development of novel compounds with potential biological activities (Shestakov, Sidorenko & Shikhaliev, 2007).
Biological Activities
Compounds incorporating the structure of (2,5-dioxo-1-propyl-imidazolidin-4-yl)-acetic acid have been synthesized and evaluated for their potential biological activities. Notably, derivatives such as 2-(2,4-Dioxothiazolidin-5-yl)acetic acid and its chloride derivative have shown moderate antibacterial and antifungal activities against various microorganisms (Youssef, El-ziaty, Abou-Elmagd & Ramadan, 2015).
Catalysis
Acetic acid, including derivatives like this compound, has been used as a key additive in N-heterocyclic carbene (NHC)-catalyzed annulation reactions. These reactions are crucial for the synthesis of various organic compounds, indicating the potential of such derivatives in catalysis and organic synthesis (McCusker & Scheidt, 2013).
Crystal Structure Analysis
The crystal structure and conformational preferences of compounds, including hydantoin-5-acetic acid (2-(2,5-dioxoimidazolidin-4-yl)acetic acid), have been studied. These studies are important for understanding the chemical and physical properties of these compounds and for their potential use in designing supramolecular complexes (Gerhardt, Tutughamiarso & Bolte, 2012).
Future Directions
Properties
IUPAC Name |
2-(2,5-dioxo-1-propylimidazolidin-4-yl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O4/c1-2-3-10-7(13)5(4-6(11)12)9-8(10)14/h5H,2-4H2,1H3,(H,9,14)(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGKIRIZAUWWJEN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=O)C(NC1=O)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50424575 |
Source
|
Record name | (2,5-Dioxo-1-propylimidazolidin-4-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50424575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1008961-08-7 |
Source
|
Record name | (2,5-Dioxo-1-propylimidazolidin-4-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50424575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.